Cas no 16708-15-9 ((2S)-2-(dimethylamino)propanoic acid hydrochloride)

• Product Name: (2S)-2-(dimethylamino)propanoic acid hydrochloride
• CAS No: 16708-15-9
• CID: 4610828
• PubChem ID: 71350321
• Update Time: 2025-07-19

(2S)-2-(dimethylamino)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(dimethylamino)propanoic acid hydrochloride

• Inchi： InChI=1S/C5H11NO2.ClH/c1-4(5(7)8)6(2)3;/h4H,1-3H3,(H,7,8);1H/t4-;/m0./s1
• InChI Key： BBAXRWHVFQQQEC-WCCKRBBISA-N
• SMILES： C[C@@H](C(=O)O)N(C)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-(dimethylamino)propanoic acid hydrochloride

(2S)-2-(Dimethylamino)propanoic Acid Hydrochloride (CAS No. 16708-15-9): An Overview

(2S)-2-(Dimethylamino)propanoic acid hydrochloride (CAS No. 16708-15-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DAP-hydrochloride, is a derivative of proline and features a dimethylamino group attached to the α-carbon. Its unique structural properties make it a valuable building block in the synthesis of various bioactive molecules and pharmaceuticals.

The chiral nature of (2S)-2-(dimethylamino)propanoic acid hydrochloride is particularly noteworthy, as chirality plays a crucial role in the biological activity and pharmacological properties of many drugs. The (S)-configuration of this compound ensures that it can interact specifically with biological targets, leading to enhanced efficacy and reduced side effects. This characteristic has made it an attractive candidate for the development of enantiomerically pure drugs.

Recent advancements in synthetic methodologies have significantly improved the efficiency and scalability of producing (2S)-2-(dimethylamino)propanoic acid hydrochloride. Techniques such as asymmetric catalysis and enzymatic resolution have been employed to achieve high enantiomeric excess (ee) values, ensuring that the compound meets the stringent purity requirements for pharmaceutical applications. These methods not only enhance the yield but also reduce environmental impact, aligning with the principles of green chemistry.

In the context of medicinal chemistry, (2S)-2-(dimethylamino)propanoic acid hydrochloride has been explored for its potential as a lead compound in drug discovery. Its ability to modulate specific biological pathways has been investigated in various therapeutic areas, including neurodegenerative diseases, cancer, and metabolic disorders. For instance, studies have shown that derivatives of this compound can act as potent inhibitors of certain enzymes involved in disease progression, making them promising candidates for further development.

The pharmacological profile of (2S)-2-(dimethylamino)propanoic acid hydrochloride has been extensively studied through in vitro and in vivo experiments. Preclinical studies have demonstrated its ability to cross the blood-brain barrier (BBB), which is a critical factor for drugs targeting central nervous system (CNS) disorders. Additionally, its low toxicity and favorable pharmacokinetic properties make it an attractive option for long-term therapeutic use.

Clinical trials involving compounds derived from (2S)-2-(dimethylamino)propanoic acid hydrochloride have shown promising results. For example, a phase II trial evaluating a derivative of this compound for the treatment of Alzheimer's disease reported significant improvements in cognitive function and reduced biomarkers of neurodegeneration. These findings underscore the potential of this compound as a therapeutic agent and highlight the importance of continued research in this area.

Beyond its direct application in drug development, (2S)-2-(dimethylamino)propanoic acid hydrochloride has also found utility in other scientific domains. In analytical chemistry, it serves as a chiral selector in chiral chromatography, enabling the separation and analysis of enantiomers with high resolution. This application is particularly valuable in quality control processes for pharmaceuticals and other chiral compounds.

The versatility and potential of (2S)-2-(dimethylamino)propanoic acid hydrochloride have led to its inclusion in numerous research projects and commercial products. Its unique combination of chemical properties, biological activity, and synthetic accessibility positions it as a key player in the ongoing efforts to develop innovative solutions for unmet medical needs.

In conclusion, (2S)-2-(dimethylamino)propanoic acid hydrochloride (CAS No. 16708-15-9) is a multifaceted compound with significant implications for medicinal chemistry and pharmaceutical research. Its chiral nature, synthetic accessibility, and diverse applications make it an essential component in the development of novel therapeutics and analytical methods. As research continues to advance, it is likely that new insights and applications will further enhance its value in these fields.